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Compound of Interest

Compound Name: GR 82334

CAS No.: 129623-01-4

Cat. No.: B549391

Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of GR 82334, a potent and specific reversible tachykinin NK1 receptor antagonist. Adherence

to these protocols is critical to ensure a safe laboratory environment and the integrity of your

research.

Essential Safety and Handling Precautions
GR 82334 requires careful handling in a controlled laboratory setting. The following personal

protective equipment (PPE) is mandatory to minimize exposure and ensure personal safety.

Personal Protective Equipment (PPE)
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Equipment Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
Prevents skin contact.

Eye Protection
Safety glasses with side-

shields or goggles

Protects eyes from splashes or

dust.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator is

recommended.

Avoids inhalation of the

compound.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Handling Procedures:

Avoid contact with eyes, skin, and clothing.

Wash hands thoroughly after handling.

Avoid the formation of dust and aerosols.

Remove and wash contaminated clothing before reuse.

Physical and Chemical Properties
Understanding the properties of GR 82334 is fundamental to its safe handling and use in

experimental settings.

Property Value

Molecular Weight 1386.57 g/mol

Molecular Formula C₆₉H₉₁N₁₅O₁₆

Solubility Soluble to 1 mg/ml in water.

Storage Desiccate at -20°C.[1]
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Operational Plan: From Receipt to Disposal
A systematic approach to the lifecycle of GR 82334 in the laboratory is crucial for safety and

regulatory compliance.

Receiving and Storage
Upon receipt, visually inspect the container for any damage. Store the compound in a tightly

sealed container in a dry, well-ventilated place at the recommended temperature of -20°C for

long-term storage. For short-term use, 2-8°C is acceptable.

Experimental Workflow: A General Protocol for In Vitro
Studies
The following provides a generalized workflow for the use of GR 82334 as a tachykinin NK1

receptor antagonist in an in vitro setting, such as isolated tissue preparations.

Preparation

Experiment Data Analysis

1. Prepare Stock Solution
(e.g., 1 mg/ml in water)

2. Prepare Working Dilutions
in appropriate buffer

Dilute

3. Equilibrate Biological Sample
(e.g., isolated tissue)

4. Introduce GR 82334
(Antagonist)

5. Introduce Agonist
(e.g., Substance P)

Incubate
6. Record Biological Response 7. Analyze Data to Determine

Antagonist Potency

Click to download full resolution via product page

A generalized experimental workflow for GR 82334.

Detailed Methodology:

Stock Solution Preparation:
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Under a fume hood, carefully weigh the required amount of GR 82334.

Dissolve in sterile, deionized water to a concentration of 1 mg/ml. Ensure complete

dissolution.

Working Dilution Preparation:

Based on the experimental requirements, prepare serial dilutions of the stock solution

using the appropriate physiological buffer for your biological preparation.

Biological Sample Equilibration:

Prepare the biological sample (e.g., isolated tissue, cell culture) according to your

established laboratory protocol.

Allow the sample to equilibrate in the experimental chamber under controlled conditions

(e.g., temperature, oxygenation).

Antagonist Application:

Introduce the desired concentration of GR 82334 to the experimental chamber.

Incubate for a predetermined period to allow for receptor binding.

Agonist Application:

Introduce the NK1 receptor agonist (e.g., Substance P) to elicit a biological response.

Data Recording:

Record the biological response using the appropriate data acquisition system.

Data Analysis:

Analyze the data to determine the antagonistic effect of GR 82334 on the agonist-induced

response.

Disposal Plan
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Proper disposal of GR 82334 and contaminated materials is essential to prevent environmental

contamination and ensure compliance with local and institutional regulations.

Waste Handling and Disposal:

Waste Type Disposal Procedure

Unused GR 82334

Dispose of as chemical waste in a designated,

labeled, and sealed container. Follow all local,

state, and federal regulations.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, sealed waste container

for chemical waste.

Contaminated Solutions
Collect in a labeled, sealed waste container. Do

not pour down the drain.

Decontamination:

Clean any spills immediately.

For small spills, sweep up solid material, taking care not to create dust, and place it in a

sealed container for disposal.

Wipe the area with a suitable laboratory detergent and water.

Emergency Procedures
In the event of accidental exposure, follow these first aid measures immediately.
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Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.

Fire Fighting Measures:

GR 82334 is not expected to be flammable.

Use extinguishing media appropriate for the surrounding fire, such as water spray, alcohol-

resistant foam, dry chemical, or carbon dioxide.

Firefighters should wear self-contained breathing apparatus.

By adhering to these safety and handling protocols, researchers can confidently and safely

incorporate GR 82334 into their experimental designs, contributing to the advancement of

scientific knowledge while maintaining the highest standards of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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